Cas no 2138038-59-0 (2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid)

• Product Name: 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid
• CAS No: 2138038-59-0
• MF: C₁₄H₁₃F₃N₂O₃S
• MW: 346.324832677841
• CID: 6073392
• PubChem ID: 165492462
• Update Time: 2025-06-08

2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153449
• 2138038-59-0
• 2-{[2-(ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid
• 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid

• Inchi： 1S/C14H13F3N2O3S/c1-2-22-6-11-18-10-4-3-8(14(15,16)17)5-9(10)13(19-11)23-7-12(20)21/h3-5H,2,6-7H2,1H3,(H,20,21)
• InChI Key： UXNSLKGVZWZXHX-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C2C=C(C(F)(F)F)C=CC2=NC(COCC)=N1

Computed Properties

• Exact Mass: 346.05989794g/mol
• Monoisotopic Mass: 346.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid

Research Brief on 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS: 2138038-59-0)

In recent years, the compound 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS: 2138038-59-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This quinazoline derivative, characterized by its trifluoromethyl and ethoxymethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. The unique structural features of this compound, including the sulfanylacetic acid moiety, contribute to its bioactivity and make it a valuable candidate for further research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid. One notable investigation demonstrated its inhibitory effects on specific kinases involved in cancer cell proliferation. The compound exhibited potent activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its anticancer properties, research has also explored the compound's role as a modulator of inflammatory pathways. Preliminary data indicate that 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid can suppress the production of pro-inflammatory cytokines in vitro, highlighting its potential application in treating inflammatory diseases. The trifluoromethyl group is believed to enhance the compound's metabolic stability and binding affinity to target proteins, which is a critical factor in drug design.

The synthesis and optimization of 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further biological evaluation. Researchers have employed various strategies, including structure-activity relationship (SAR) studies, to identify key structural modifications that enhance its pharmacological profile.

Despite these promising developments, challenges remain in the clinical translation of 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the development of prodrug formulations to improve solubility and the exploration of combination therapies to enhance efficacy.

In conclusion, 2-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research efforts are expected to further unravel its potential and pave the way for its eventual clinical use. The compound's unique chemical structure and biological activity make it a compelling subject for continued investigation in the field of chemical biology and drug discovery.